![molecular formula C5H2ClF2N B143520 5-Chloro-2,3-difluoropyridine CAS No. 89402-43-7](/img/structure/B143520.png)
5-Chloro-2,3-difluoropyridine
Overview
Description
5-Chloro-2,3-difluoropyridine is a 2,3,5-trihalopyridine . It is used in the preparation of herbicides and pesticides such as chodinafop-propargyl . Its molecular formula is C5H2ClF2N .
Synthesis Analysis
The synthesis method of 2,3-difluoro-5-chloropyridine adopts cheap and accessible potassium fluoride as a fluorinating agent and adds a phase transfer catalyst. The reaction temperature is controlled to prepare high yield 2,3-difluoro-5-chloropyridine . This method avoids the use of more expensive fluorinating agents such as caesium fluoride .Molecular Structure Analysis
The molecular formula of 5-Chloro-2,3-difluoropyridine is C5H2ClF2N . It has an average mass of 149.526 Da and a monoisotopic mass of 148.984390 Da .Chemical Reactions Analysis
Fluoropyridines, including 5-Chloro-2,3-difluoropyridine, have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .Physical And Chemical Properties Analysis
5-Chloro-2,3-difluoropyridine has a density of 1.5±0.1 g/cm3 . Its boiling point is 142.4±35.0 °C at 760 mmHg . The melting point is 47-49ºC . The flash point is 39.9±25.9 °C .Scientific Research Applications
Preparation of Herbicides and Pesticides
5-Chloro-2,3-difluoropyridine is used in the preparation of herbicides and pesticides such as chodinafop-propargyl . The presence of fluorine atoms in these compounds can enhance their effectiveness and environmental stability.
Synthesis of Fluorinated Pyridines
Fluorinated pyridines are of significant interest due to their unique physical, chemical, and biological properties . 5-Chloro-2,3-difluoropyridine can be used as a starting material in the synthesis of various fluorinated pyridines .
Use in Laboratories
5-Chloro-2,3-difluoropyridine is commonly used in laboratory settings . Its unique properties make it a valuable reagent in various chemical reactions.
Preparation Method
The preparation method of 5-Chloro-2,3-difluoropyridine involves several steps, including chloridizing, diazotizing, and a Sandmeyer reaction . This method is suitable for industrialized production, with a product yield reaching 90% and the content reaching 99.8% .
Use in Agricultural Products
The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties . 5-Chloro-2,3-difluoropyridine, with its fluorine atoms, can be used in the synthesis of these products .
Development of Fluorinated Medicinal and Agrochemical Candidates
Over the past 50 years, many fluorinated medicinal and agrochemical candidates have been discovered . The presence of fluorine in 5-Chloro-2,3-difluoropyridine makes it a potential candidate for the development of new fluorinated chemicals .
Safety and Hazards
5-Chloro-2,3-difluoropyridine is a flammable liquid and vapour . It is harmful if swallowed and harmful to aquatic life with long-lasting effects . In case of skin contact, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . If irritation persists, seek medical attention .
Future Directions
There is a growing interest in fluoropyridines due to their interesting and unusual physical, chemical, and biological properties . They are being explored for various applications, including as potential imaging agents for various biological applications . The development of fluorinated chemicals has been steadily increasing .
Mechanism of Action
Target of Action
5-Chloro-2,3-difluoropyridine is a chemical compound used as an important intermediate in the synthesis of high-efficiency pesticides . .
Mode of Action
It’s known that fluorinated compounds often exhibit unique reactivity and binding characteristics, which can influence their interactions with biological targets .
Biochemical Pathways
As an intermediate in pesticide synthesis, it may indirectly affect pathways targeted by the final pesticide product .
Pharmacokinetics
Safety data sheets indicate that it is harmful if swallowed , suggesting that it can be absorbed through the gastrointestinal tract.
Result of Action
As an intermediate in pesticide synthesis, its primary role is likely in the formation of active pesticide compounds .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Chloro-2,3-difluoropyridine. It is classified as harmful to aquatic life with long-lasting effects , indicating that it can have significant environmental impact. Its volatility suggests it could be mobile in the environment .
properties
IUPAC Name |
5-chloro-2,3-difluoropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClF2N/c6-3-1-4(7)5(8)9-2-3/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PERMDYZFNQIKBL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001008801 | |
Record name | 5-Chloro-2,3-difluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001008801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2,3-difluoropyridine | |
CAS RN |
89402-43-7 | |
Record name | 5-Chloro-2,3-difluoropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=89402-43-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-2,3-difluoropyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0089402437 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Chloro-2,3-difluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001008801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloro-2,3-difluoropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.975 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Pyridine, 5-chloro-2,3-difluoro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.116.510 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-CHLORO-2,3-DIFLUOROPYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/NTR2GM7GHF | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the main applications of 5-Chloro-2,3-difluoropyridine?
A1: 5-Chloro-2,3-difluoropyridine serves as a crucial building block in synthesizing various organic compounds, particularly those with biological activity. For example, it is a key intermediate in producing chodinafop-propargyl, a widely used herbicide []. Additionally, it acts as a starting material for synthesizing substituted 1,2,3-triazoles, a class of compounds with diverse biological activities [, ].
Q2: How is 5-Chloro-2,3-difluoropyridine synthesized?
A2: 5-Chloro-2,3-difluoropyridine can be synthesized from 2,3,5-trichloropyridine through a halogen exchange reaction. This process involves reacting 2,3,5-trichloropyridine with either potassium fluoride or cesium fluoride in an ionic liquid []. Research has explored the influence of different ionic liquids and reaction parameters like temperature and time on the reaction yield [].
Q3: Can the reactivity of 5-Chloro-2,3-difluoropyridine be directed to different positions on the pyridine ring?
A3: Yes, the regioselectivity of reactions involving 5-Chloro-2,3-difluoropyridine can be controlled. For example, deprotonation with lithium diisopropylamide (LDA) preferentially occurs at the 4-position, allowing for the introduction of various functional groups at this position [, ]. Interestingly, using lithium 2,2,6,6-tetramethylpiperidide (LITMP) as a base leads to deprotonation and subsequent iodine migration, enabling functionalization at the 6-position [].
Q4: What makes 5-Chloro-2,3-difluoropyridine a valuable precursor in organic synthesis?
A4: The presence of multiple halogen atoms in 5-Chloro-2,3-difluoropyridine offers diverse synthetic possibilities. These halogen atoms can be selectively replaced with other functional groups, allowing for the creation of a vast array of structural analogs [, ]. This versatility makes it a valuable precursor for medicinal chemistry and materials science applications.
Q5: Are there any established methods to analyze and quantify 5-Chloro-2,3-difluoropyridine?
A5: Yes, various analytical techniques can be employed for characterizing and quantifying 5-Chloro-2,3-difluoropyridine. These methods include nuclear magnetic resonance spectroscopy (NMR), infrared spectroscopy (IR), mass spectrometry (MS), and elemental analysis []. These methods can confirm the structure and purity of the synthesized compound.
Q6: What are the environmental considerations associated with 5-Chloro-2,3-difluoropyridine and its derivatives?
A6: While 5-Chloro-2,3-difluoropyridine is a valuable intermediate for pesticide synthesis, it is essential to consider the potential environmental impact of its use. Research into alternative synthetic routes, biodegradable analogs, and responsible waste management practices is crucial to mitigate any negative environmental consequences [].
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